![molecular formula C12H11F6NO3 B2854506 N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide CAS No. 477863-91-5](/img/structure/B2854506.png)
N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide” is a chemical compound with the molecular formula C12H11F6NO3 . It is related to “N-[(piperidin-2-yl)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide hydrochloride”, which has a CAS Number of 57415-44-8 .
Synthesis Analysis
The synthesis of related compounds has been described in patents. For example, a process for preparing flecainide, which is structurally similar, involves reacting para-dibromo-benzene or para-dihydroxybenzene with a compound of formula CF3CH2O-A, where A is -SO2CF3 or an alkali metal . The resulting 1,4-bis(trifluoroethoxy)benzene is acetylated to give the bis(trifluoroethoxy)acetophenone in the presence of a Lewis acid catalyst . This product is then further reacted to form the final product .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code 1S/C12H11F6NO3/c1-7(20)21-6-8-2-4-9(5-3-8)22-11(13,14)15/h2-5H,6H2,1H3,(H,20,21)
.
Scientific Research Applications
Antiarrhythmic Research
N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide has been extensively studied for its antiarrhythmic properties. Compounds derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide, especially those with heterocyclic amide side chains, have demonstrated potent oral antiarrhythmic activity in animal models. The variability in the heterocyclic ring structure does not significantly affect the antiarrhythmic activity, suggesting a degree of structural flexibility for pharmacological optimization. These findings have led to the development and clinical trial of flecainide acetate, a derivative of this compound, for managing arrhythmias (Banitt, Bronn, Coyne, & Schmid, 1977) (Banitt, Coyne, Schmid, & Mendel, 1975).
Material Science and Polymer Research
Research into the properties of semifluorinated aromatic polyamides synthesized from diamines, including those related to this compound, has shown these polymers to be organo-soluble, exhibiting high thermal stability and mechanical strength. These polyamides are potentially valuable for advanced technological applications due to their unique combination of solubility, thermal resistance, and mechanical properties (Bera, Dasgupta, Chatterjee, Maji, & Banerjee, 2012).
Synthesis and Chemical Analysis
The compound has also been used as a foundational chemical in the synthesis of complex molecules, demonstrating its versatility in chemical reactions. For example, this compound derivatives have been investigated for their potential in creating novel chemical structures with specific pharmacological activities or material properties. Such research underscores the broad applicability of this compound in synthesizing new compounds for diverse scientific applications (Sutherland & Vederas, 2002).
properties
IUPAC Name |
N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F6NO3/c1-19-10(20)8-4-7(21-5-11(13,14)15)2-3-9(8)22-6-12(16,17)18/h2-4H,5-6H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHPDHPCPHLQXSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F6NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601326695 |
Source
|
Record name | N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601326695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
49.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821071 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
477863-91-5 |
Source
|
Record name | N-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601326695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.